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Compound of Interest

Compound Name: (E)-2-Bromo-2-butenenitrile

Cat. No.: B15348797

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development settings. The information provided is based on available data for (E)-2-
Bromo-2-butenenitrile and structurally related compounds. A comprehensive Safety Data
Sheet (SDS) for this specific compound was not available at the time of writing. All handling of
this chemical should be conducted by qualified personnel who have performed a thorough risk
assessment.

Introduction

(E)-2-Bromo-2-butenenitrile (CAS No. 24325-95-9) is an unsaturated organobromine nitrile.
[1][2] While specific toxicological data for this compound is limited, its structural features—an
a,B-unsaturated nitrile and a carbon-bromine bond—suggest that it should be handled as a
potentially hazardous substance. This guide provides a summary of its known properties,
anticipated hazards, and recommended safety and handling procedures.

Physicochemical and Toxicological Data

Quantitative data for (E)-2-Bromo-2-butenenitrile is primarily based on computational models.
[1] The toxicological data is inferred from related compounds, as specific experimental data for
this compound is not readily available.

Table 1: Physicochemical Properties of (E)-2-Bromo-2-butenenitrile
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Property Value Source

Molecular Formula CaHaBrN [1112]

Molecular Weight 145.99 g/mol [1]

CAS Number 24325-95-9 [11[2]

Appearance Not speCfified (I?kely a liquid or W
low-melting solid)

Boiling Point Not specified

Melting Point Not specified

Density Not specified

Solubility Not specified

Vapor Pressure Not specified

logP (Octanol/Water Partition 17 o

Coefficient)

Table 2: Estimated Toxicological Hazards
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Hazard

Anticipated Effect

Basis for Estimation

Acute Oral Toxicity

Potentially toxic if swallowed.

Aliphatic nitriles can be
metabolized to cyanide, and
some brominated compounds
exhibit oral toxicity.[3][4]

Acute Dermal Toxicity

Potentially toxic in contact with
skin. Can be absorbed through

the skin.

Organobromine compounds
and nitriles can be absorbed

dermally.[3]

Acute Inhalation Toxicity

Potentially toxic if inhaled.
Vapors may be irritating to the

respiratory system.

Unsaturated nitriles can be

respiratory irritants.[3]

Skin Corrosion/Irritation

Expected to be a skin irritant.

Many reactive organic
compounds, including nitriles
and brominated compounds,

are skin irritants.[3]

Eye Damage/Irritation

Expected to cause serious eye

irritation.

As with skin irritation, this is a
common property of reactive

organic molecules.[3]

Carcinogenicity/Mutagenicity

Data not available. Some
brominated organic
compounds are known or

suspected carcinogens.[5][6]

Reactivity Hazards

Can be reactive. Incompatible
with strong acids, bases, and

oxidizing agents.

Nitriles can react with acids

and bases.[4]

Hazard Identification and Signaling Pathways

While specific signaling pathways for the toxicity of (E)-2-Bromo-2-butenenitrile are not

documented, the potential for toxicity stems from its chemical structure. The a,3-unsaturated

nitrile is a Michael acceptor and can react with biological nucleophiles, such as sulfhydryl

groups in proteins and glutathione. This can lead to cellular dysfunction and oxidative stress.

Furthermore, metabolism of the nitrile group could potentially release cyanide, which is a potent
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inhibitor of cellular respiration. The carbon-bromine bond may also undergo metabolic

activation to reactive intermediates.

Experimental Protocols for Safe Handling

The following protocols are general best practices for handling hazardous liquid chemicals and

should be adapted to specific laboratory conditions through a formal risk assessment.

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of PPE. The following provides a general

guideline.

Table 3: Recommended Personal Protective Equipment

PPE Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and

vapors.[7][8]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Check
manufacturer's glove

compatibility data.

Prevents skin contact. Nitrile
gloves are a common choice

for many organic chemicals.[4]

[7](8]

Body Protection

Laboratory coat, closed-toe
shoes. For larger quantities, a
chemical-resistant apron or

suit may be necessary.

Protects skin from splashes

and spills.[9]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If engineering controls
are insufficient, a respirator
with an appropriate organic
vapor cartridge may be

required.

Minimizes inhalation of vapors.

[71°]

Engineering Controls
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» Ventilation: All work with (E)-2-Bromo-2-butenenitrile should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[10]

o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the immediate work area.[11]

Storage and Handling

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated
area away from incompatible materials such as strong acids, bases, and oxidizing agents.
[12][13]

o Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. Use the
smallest quantity of material necessary for the experiment. Wash hands thoroughly after
handling.[11][13]

Spill Response

In the event of a spill, follow these procedures:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill
is large or in a poorly ventilated space.[14]

o Assess the Spill: From a safe distance, assess the extent of the spill and any immediate
hazards (e.g., proximity to ignition sources).[15]

o Don Appropriate PPE: Before attempting to clean up, don the appropriate PPE as outlined in
Table 3.

o Contain the Spill: For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill.[16][17]

o Clean Up: Carefully collect the absorbent material and place it in a sealed, labeled container
for hazardous waste disposal. Clean the spill area with a suitable solvent, followed by soap
and water.[15]

o Decontaminate: Decontaminate all equipment used in the cleanup and wash hands
thoroughly.
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o Report: Report the spill to the appropriate environmental health and safety personnel.[14]

Disposal

Dispose of (E)-2-Bromo-2-butenenitrile and any contaminated materials as hazardous waste
in accordance with local, state, and federal regulations. Do not pour down the drain.[18]

Visualizations

The following diagrams illustrate general safety workflows relevant to handling (E)-2-Bromo-2-
butenenitrile.
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General Laboratory Safety Workflow

Preparation

Conduct Risk Assessment

:

Gather Appropriate PPE

:

Prepare Work Area (Fume Hood, Spill Kit)

HanLIing

Don PPE

:

Handle (E)-2-Bromo-2-butenenitrile

Post-Héndling

Clean Work Area

;

Dispose of Hazardous Waste

:

Doff PPE

;

Wash Hands

Click to download full resolution via product page

Caption: General workflow for safely handling hazardous chemicals.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15348797?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Spill Response Workflow
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Caption: Workflow for responding to a chemical spill.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15348797?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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